Cas no 2138037-65-5 (1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138037-65-5
• MF: C₁₀H₁₅ClO₂S
• MW: 234.742901086807
• CID: 6166777
• PubChem ID: 165495280
• Update Time: 2025-05-20

1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride
• EN300-1142973
• 2138037-65-5

• Inchi： 1S/C10H15ClO2S/c1-2-3-4-5-6-7-10(8-9-10)14(11,12)13/h1H,3-9H2
• InChI Key： NVEWLBCPMSGHCH-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCCCC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 234.0481286g/mol
• Monoisotopic Mass: 234.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2138037-65-5)

1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2138037-65-5, belongs to a class of molecules characterized by the presence of both cyclopropane and alkyne functional groups, which together contribute to its distinct reactivity and utility in synthetic chemistry. The sulfonyl chloride moiety further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The structural framework of 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride consists of a cyclopropane ring substituted with a heptenyl alkyne group at the first position, followed by a sulfonyl chloride functional group at the second position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The cyclopropane ring, known for its high ring strain, is a common scaffold in medicinal chemistry due to its ability to enhance molecular interactions with biological targets. Additionally, the alkyne functionality provides a site for further functionalization, allowing for the construction of more elaborate molecular architectures.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride represents an example of how structural innovation can lead to the discovery of new pharmacophores. The combination of cyclopropane and alkyne moieties offers a rich chemical space for designing molecules with tailored biological activities. For instance, such compounds have been explored as precursors in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most compelling aspects of 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride is its role as a building block in organic synthesis. The sulfonyl chloride group is particularly useful for introducing sulfonamide functionalities into molecules, which are widely recognized for their biological activity. Sulfonamides have been employed in the development of antibiotics, anti-inflammatory drugs, and even antiviral agents. By leveraging the reactivity of 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride, chemists can efficiently construct sulfonamide derivatives with enhanced binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have also highlighted the potential of 1-(hept-6-yn-1-yl)cyclopropane-1-sulfonyl chloride as a scaffold for drug discovery. Molecular modeling studies have demonstrated that the cyclopropane ring can effectively engage with hydrophobic pockets in protein targets, while the alkyne group provides opportunities for hydrogen bonding or π-stacking interactions. These insights have guided the design of novel compounds aimed at modulating enzyme activity and receptor binding. For example, researchers have utilized this compound to develop inhibitors targeting proteases involved in cancer progression.

The synthetic utility of 1-(hept-6-yne)-cyclopropylsulfonyl chloride extends beyond pharmaceutical applications. It has been employed in materials science as a precursor for functional polymers and coatings. The unique reactivity of the alkyne and sulfonyl chloride groups allows for controlled polymerization and crosslinking reactions, leading to materials with tailored mechanical and chemical properties. These advancements underscore the broad applicability of this compound across multiple scientific disciplines.

In conclusion, 1-(heptenylcyclopropylsulfonyl chloride) (CAS No. 2138037 65 5) represents a fascinating molecule with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.